Cas no 20914-92-5 (Ethyl 3-ethoxypropanimidate;hydrochloride)

• Product name: Ethyl 3-ethoxypropanimidate;hydrochloride
• CAS No: 20914-92-5
• MF: C₇H₁₅NO₂
• MW: 145.1995
• CID: 910767
• PubChem ID: 24199662

Ethyl 3-ethoxypropanimidate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 3-ethoxypropanimidate,hydrochloride
• Ethyl 3-ethoxypropanimidate
• hydrochloride
• 20914-92-5
• NSC-338575
• NSC338575
• DTXSID00639314
• SCHEMBL11604566
• Ethyl 3-ethoxypropanimidate hydrochloride
• Ethyl 3-ethoxypropanimidate--hydrogen chloride (1/1)
• Ethyl 3-ethoxypropanimidate;hydrochloride

• Inchi： InChI=1S/C7H15NO2.ClH/c1-3-9-6-5-7(8)10-4-2;/h8H,3-6H2,1-2H3;1H
• InChI Key： VGRIRHYTUUHCCP-UHFFFAOYSA-N
• SMILES： CCOCCC(=N)OCC.Cl

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3Ų

Experimental Properties

• PSA: 42.31